1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(3-morpholin-4-yl-4-phenylpyrazol-1-yl)ethanone
• InChI: InChI=1S/C25H28FN5O2/c26-21-6-8-22(9-7-21)28-10-12-29(13-11-28)24(32)19-31-18-23(20-4-2-1-3-5-20)25(27-31)30-14-16-33-17-15-30/h1-9,18H,10-17,19H2
• InChI Key: NVKGKABOLZRXAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C=C(C(=N3)N4CCOCC4)C5=CC=CC=C5
• Molecular Formula: C25H28FN5O2
• Molecular Weight: 449.5 g/mol
• CAS No.: 1189672-46-5

Description

1-(4-(4-Fluorophenyl)piperazin-1-yl)-2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)ethanone is a synthetic chemical compound of high interest in medicinal chemistry and pharmaceutical research. This molecule features a hybrid structure incorporating two privileged pharmacophores: a piperazine ring and a pyrazole ring, the latter further functionalized with a morpholine group. Piperazine derivatives are recognized as critical building blocks in modern drug discovery and are found in biologically active compounds across numerous therapeutic areas . Similarly, the pyrazole scaffold is a well-established heterocycle noted for its wide spectrum of pharmacological activities . Pyrazole-containing compounds have been extensively studied and reported to possess antimicrobial, antifungal, anti-inflammatory, anticancer, and antidepressant properties, among others . The presence of both morpholine and fluorophenyl substituents is a common strategy in drug design, as these groups can significantly influence a molecule's potency, metabolic stability, and binding affinity. This compound is intended for research and development purposes only, specifically for in-vitro analysis in laboratory settings. It is not intended for diagnostic, therapeutic, or any other human, veterinary, or household use. Researchers should consult the Safety Data Sheet (SDS) prior to handling and use.

Biological Activity

The compound 1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)ethanone , with the molecular formula $C_{26}H_{28}FN_5O_3$, has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its structural characteristics, synthesis, and biological activity, supported by data tables and relevant case studies.

Structural Characteristics

The compound features a complex structure comprising multiple pharmacophoric elements, including a piperazine ring, a morpholine ring, and a pyrazolone moiety. The presence of the fluorophenyl group enhances its lipophilicity, which is crucial for biological activity.

Key Structural Features

Feature	Description
Piperazine Ring	Provides basicity and potential for receptor interaction.
Morpholine Ring	Contributes to conformational flexibility and solubility.
Pyrazolone Moiety	Associated with analgesic and anti-inflammatory properties.
Fluorophenyl Group	Enhances lipophilicity and receptor binding affinity.

Synthesis

The synthesis of this compound was achieved through a multi-step process involving the reaction of 2-[4-phenyl-6-(morpholin-4-yl)-3(2H)-pyridazinone-2-yl]acetic acid with 4-(4-fluorophenyl)piperazine in the presence of triethylamine and ethyl chloroformate. The final product was purified through recrystallization from acetone-water.

Synthetic Procedure

• Reactants Preparation : Combine 2-[4-phenyl-6-(morpholin-4-yl)-3(2H)-pyridazinone-2-yl]acetic acid (0.01 mole) and triethylamine (0.011 mole) in dichloromethane.
• Reaction Initiation : Add ethyl chloroformate (0.01 mole) and stir at 273 K for 15 minutes.
• Addition of Piperazine Derivative : Introduce 4-(4-fluorophenyl)piperazine (0.011 mole) to the mixture.
• Final Steps : Stir at room temperature for 24 hours, evaporate solvents, filter undissolved salts, and recrystallize the residue.

Pharmacological Profile

The compound has shown promising biological activities, particularly in analgesic and anti-inflammatory contexts. Its interaction with various biological targets has been studied extensively.

Analgesic Activity

In vivo studies demonstrated that the compound exhibited significant analgesic effects in models such as the p-benzoquinone-induced writhing test. However, it was noted that higher doses could lead to gastric ulceration in animal models .

Anti-inflammatory Activity

The compound's anti-inflammatory properties were evaluated using various assays, indicating a potential mechanism involving inhibition of pro-inflammatory cytokines .

Case Studies

• Analgesic Effectiveness : In a study involving animal models, doses of the compound were administered to evaluate pain relief efficacy compared to standard analgesics like aspirin. Results indicated that while effective, side effects such as gastric irritation were significant .
• Cytotoxicity Assessment : The cytotoxic effects on cancer cell lines were assessed through MTT assays, revealing an IC50 value that suggests moderate to high cytotoxicity against specific cancer types .

Docking Studies

Molecular docking studies have provided insights into the binding interactions of the compound with target proteins, indicating potential pathways for therapeutic application .

Scientific Research Applications

Antidepressant Activity

Research indicates that compounds with similar piperazine structures exhibit antidepressant properties. The mechanism often involves the modulation of serotonin receptors, which are critical in mood regulation. Studies have shown that derivatives of piperazine can enhance serotonin levels in the brain, suggesting that this compound may also exhibit similar effects .

Antitumor Activity

The compound's structural features suggest potential antitumor effects. Preliminary studies have indicated that pyrazole derivatives can inhibit tumor cell proliferation. The combination of piperazine and morpholine may enhance this effect through multiple pathways, including apoptosis induction in cancer cells .

Antipsychotic Effects

Given the structural similarities to known antipsychotic agents, this compound may possess antipsychotic properties. Research on piperazine derivatives has shown efficacy in treating schizophrenia and other psychotic disorders by acting on dopamine receptors. Further studies are required to elucidate its specific receptor interactions .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antidepressant	Modulation of serotonin levels
Antitumor	Inhibition of tumor cell proliferation
Antipsychotic	Potential efficacy on dopamine receptors

Comparison with Similar Compounds

Table 1. Comparison of Structural and Physical Properties

Compound Name	Piperazine Substituent	Heterocycle/Substituent	Melting Point (°C)	Activity (If Reported)	Reference
Target Compound	4-Fluorophenyl	3-Morpholino-4-phenyl-1H-pyrazole	Not reported	Not reported	-
1-(4-((4-Methoxyphenyl)sulfonyl)piperazin-1-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone (7e)	4-Methoxyphenylsulfonyl	Tetrazole-thiol	131–134	Antiproliferative (Preliminary)
2-((1-Phenyl-1H-tetrazol-5-yl)thio)-1-(4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)ethanone (7f)	4-Trifluoromethylphenylsulfonyl	Tetrazole-thiol	165–167	Antiproliferative (Preliminary)
4-(1H-Pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (Compound 5)	4-Trifluoromethylphenyl	Pyrazole	Not reported	Not reported
2-(4-(Pyridyl-2-yl)piperazin-1-yl)-1-(1-tosyl-1H-indol-3-yl)ethanone (3a)	Pyridyl-2-yl	Indole-tosyl	Not reported	5-HT6 Receptor Antagonist
(4-Ethylphenyl)(4-{1-(4-fluorophenyl)-3-methyl-6-[(4-methylphenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)methanone	4-Ethylphenyl	Pyrazolo-pyrimidine	Not reported	Kinase Inhibition (Implied)

Key Contrasts and Trends

• Heterocyclic Diversity : Pyrazole-morpholine hybrids (target) vs. tetrazole-thiols (7e–7i) or indole-tosyl (3a) systems imply divergent therapeutic targets (e.g., antiproliferative vs. CNS receptors) .

Q & A

Q. Basic Research Focus

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substitution patterns (e.g., fluorophenyl aromatic protons at δ 7.2–7.8 ppm) and morpholino ring integration .
• HPLC-MS : Monitor reaction progress and quantify purity (>95% for pharmacological assays) .
• FT-IR : Identify carbonyl stretches (~1680 cm⁻¹) and tertiary amine bands (~2800 cm⁻¹) .

How should structure-activity relationship (SAR) studies be designed to optimize bioactivity?

Q. Advanced Research Focus

• Pharmacophore Modeling : Map interactions of the fluorophenyl (hydrophobic), morpholino (H-bond acceptor), and pyrazole (π-π stacking) groups with target proteins .
• Molecular Docking : Use software like AutoDock Vina to predict binding modes to receptors (e.g., serotonin or dopamine receptors due to piperazine motifs) .
• Analog Synthesis : Replace morpholino with piperidine or thiomorpholine to assess steric/electronic effects on affinity .

How can contradictory biological activity data across assays be reconciled?

Advanced Research Focus
Contradictions often stem from assay conditions:

• Solubility : Use DMSO stock solutions ≤0.1% to avoid cytotoxicity artifacts .
• Metabolic Stability : Perform microsomal assays (e.g., liver S9 fractions) to identify rapid degradation pathways .
• Target Selectivity : Profile off-target effects via kinase panels or GPCR screening .

What functional groups are critical for modulating the compound’s bioactivity?

Q. Basic Research Focus

• 4-Fluorophenyl : Enhances lipophilicity and CNS penetration .
• Morpholino : Stabilizes hydrogen bonds with catalytic residues (e.g., in kinases) .
• Piperazine Ethanolone : Facilitates reversible binding to amine receptors .

What strategies validate target engagement in cellular assays?

Q. Advanced Research Focus

• Cellular Thermal Shift Assay (CETSA) : Confirm compound-induced thermal stabilization of the target protein .
• siRNA Knockdown : Correlate reduced target expression with diminished compound efficacy .
• Radioligand Displacement : Quantify Ki values using tritiated ligands (e.g., [³H]ketanserin for 5-HT₂A binding) .

How can researchers improve synthetic yield while minimizing byproducts?

Q. Advanced Research Focus

• Flow Chemistry : Continuous processing reduces side reactions (e.g., epimerization) .
• Microwave-Assisted Synthesis : Accelerate slow steps (e.g., cyclization) with controlled heating .
• DoE (Design of Experiments) : Optimize stoichiometry, solvent, and catalyst ratios statistically .

What computational tools predict the compound’s ADMET properties?

Q. Advanced Research Focus

• SwissADME : Estimate logP (target ~3.5 for blood-brain barrier penetration) and CYP450 inhibition .
• ProtoQSAR : Predict hERG channel liability (critical for cardiac safety) .
• MD Simulations : Model blood plasma protein binding (e.g., albumin) over 100-ns trajectories .

How is the compound’s stability assessed under physiological conditions?

Q. Basic Research Focus

• pH Stability : Incubate in PBS (pH 7.4) and gastric fluid (pH 1.2) for 24h, analyze degradation via LC-MS .
• Photostability : Expose to UV light (ICH Q1B guidelines) to identify light-sensitive moieties (e.g., fluorophenyl) .